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Compound of Interest

Compound Name:
3-(Chloromethyl)-4-

methoxybenzaldehyde

Cat. No.: B122957 Get Quote

Essential Safety and Handling Guide for 3-
(Chloromethyl)-4-methoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of 3-(Chloromethyl)-4-methoxybenzaldehyde (CAS Number: 52577-09-0).

Adherence to these procedures is vital for ensuring laboratory safety and minimizing risk. This

document is intended to supplement, not replace, a comprehensive Safety Data Sheet (SDS)

provided by the manufacturer.

Hazard Summary
3-(Chloromethyl)-4-methoxybenzaldehyde is a solid that is classified as a skin sensitizer and

can cause serious eye irritation. All personnel must be thoroughly trained in handling

hazardous materials and be familiar with the contents of this guide and the product-specific

SDS before commencing any work.

Personal Protective Equipment (PPE)
The following table outlines the minimum required PPE for handling this compound. Selections

are based on general best practices for handling skin and eye irritants.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles that

meet ANSI Z87.1 standards. A

face shield should be worn

over safety glasses when there

is a risk of splashing or aerosol

generation.

To protect against serious eye

irritation from dust particles or

splashes.[1]

Skin Protection

- Gloves: Compatible

chemical-resistant gloves (e.g.,

Nitrile rubber, Neoprene).

Inspect gloves for integrity

before each use and change

them frequently.[1] - Lab Coat:

A flame-resistant lab coat or a

standard lab coat worn over

cotton clothing. Ensure it is

fully buttoned. - Clothing: Long

pants and closed-toe, closed-

heel shoes are mandatory.

To prevent skin contact, which

can cause irritation and

sensitization.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if

engineering controls cannot

maintain exposure below

permissible limits, or if dust is

generated.[1]

To prevent inhalation of

irritating dust particles.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.[2]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[1]
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Keep the work area clean and free of clutter to prevent spills.

Handling the Compound:

Before handling, consult the manufacturer's Safety Data Sheet (SDS) for any specific

instructions.

Wear all required personal protective equipment as outlined in the table above.

Carefully weigh and transfer the solid compound, avoiding the generation of dust.

Keep containers tightly closed when not in use.[3]

Avoid contact with skin, eyes, and clothing.[1]

Emergency Procedures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

In case of skin contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing and shoes. Seek medical attention

if irritation or a rash develops.[1]

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.[4]

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.[4]

Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Waste Collection:
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Collect all waste, including contaminated PPE and empty containers, in a designated and

clearly labeled hazardous waste container.

Do not mix this waste with other waste streams.

Container Management:

Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area,

away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through a licensed and approved waste

disposal company.
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Caption: Workflow for the safe handling and disposal of 3-(Chloromethyl)-4-
methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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